Cas no 2228510-22-1 (tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228510-22-1
• MF: C₁₆H₃₂N₂O₃
• MW: 300.436884880066
• CID: 5913871
• PubChem ID: 165623518
• Update Time: 2025-05-23

tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate
• EN300-1893192
• 2228510-22-1
• tert-butyl 2-[1-(aminooxy)-2-methylpropan-2-yl]-5,5-dimethylpiperidine-1-carboxylate

• Inchi： 1S/C16H32N2O3/c1-14(2,3)21-13(19)18-10-15(4,5)9-8-12(18)16(6,7)11-20-17/h12H,8-11,17H2,1-7H3
• InChI Key： FFNYUKXAGWJFRM-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1CCC(C)(C)CN1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 300.24129289g/mol
• Monoisotopic Mass: 300.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate

tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228510-22-1): An Overview of Its Structure, Synthesis, and Applications in Chemical Biology and Medicinal Chemistry

tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228510-22-1) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and is characterized by the presence of a tert-butyl group, an aminooxy moiety, and two methyl groups on the piperidine ring. The combination of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate is particularly noteworthy. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the aminooxy moiety can participate in various chemical reactions, such as oxime formation and coupling reactions. The two methyl groups on the piperidine ring contribute to the overall conformational stability and can influence the compound's interactions with biological targets.

In terms of synthesis, tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate can be prepared through a multi-step process involving the protection of the amine functionality, followed by the introduction of the aminooxy group and subsequent deprotection. One common approach involves the reaction of tert-butyl 5,5-dimethylpiperidine-1-carboxylate with an appropriate aminooxy reagent under controlled conditions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

The applications of tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate are diverse and span multiple areas of scientific inquiry. In chemical biology, this compound serves as a valuable tool for probing protein-protein interactions and studying post-translational modifications. The aminooxy group can be used to label proteins or peptides through oxime formation, allowing researchers to track their behavior in cellular environments. Additionally, the compound's ability to form stable complexes with metal ions makes it useful in metalloprotein studies.

In medicinal chemistry, tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate has shown promise as a scaffold for the development of novel therapeutic agents. Its structural flexibility allows for the introduction of various functional groups that can modulate its biological activity. For example, recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. The compound's ability to cross cell membranes and its low toxicity profile make it an attractive candidate for drug discovery efforts.

One notable area of research involves the use of tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate in drug delivery systems. The tert-butyl group can be designed to undergo controlled cleavage under specific physiological conditions, releasing active drug molecules at targeted sites. This approach has been particularly useful in developing prodrugs that enhance drug efficacy while minimizing side effects.

Furthermore, tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate has been investigated for its potential in neurodegenerative diseases. Studies have shown that compounds derived from this scaffold can modulate signaling pathways associated with neuroinflammation and oxidative stress, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the chemical structure allows researchers to optimize these compounds for specific therapeutic outcomes.

In conclusion, tert-butyl 2-1-(aminooxy)-2-methylpropan-2-yl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228510-22-1) is a versatile compound with significant potential in both fundamental research and applied science. Its unique structural features make it an ideal candidate for exploring new avenues in chemical biology and medicinal chemistry. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.